Cas no 1344150-98-6 (3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol
• CAS No: 1344150-98-6
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 6065975
• PubChem ID: 63873823
• Update Time: 2025-05-24

3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol
• 1344150-98-6
• EN300-1252596
• AKOS013187721

• Inchi： 1S/C7H10BrN3O/c8-6-2-10-7(11-3-6)5(1-9)4-12/h2-3,5,12H,1,4,9H2
• InChI Key： QBXGLOYAGNQBIQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CO)CN)=NC=1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol

3-Amino-2-(5-Bromopyrimidin-2-yl)Propan-1-ol: A Comprehensive Overview

3-Amino-2-(5-bromopyrimidin-2-yl)propan-1-ol, also known by its CAS number 1344150-98-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a bromopyrimidine moiety, and a hydroxyl group. The combination of these functional groups makes it a versatile compound with potential applications in drug discovery and chemical synthesis.

The core structure of this compound consists of a pyrimidine ring, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The bromine atom is attached at position 5 of the pyrimidine ring, while the amino group (-NH2) and hydroxyl group (-OH) are located on adjacent carbons in the propanol chain. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its reactivity and biological activity.

Recent studies have highlighted the potential of 3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol as a building block in medicinal chemistry. Its ability to form hydrogen bonds due to the presence of the amino and hydroxyl groups makes it an attractive candidate for designing bioactive molecules. Additionally, the bromine atom introduces electronic versatility, allowing for further functionalization and modulation of the compound's properties.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of 5-bromopyrimidine with an appropriate amino alcohol derivative. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable.

The biological activity of 3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol has been explored in several studies. It has shown potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. For instance, research has demonstrated its ability to modulate the activity of kinases, which are key players in cell signaling processes. This suggests that the compound could be developed into a therapeutic agent for treating conditions such as cancer or inflammatory diseases.

Moreover, the compound's structural features make it amenable to further modifications. By introducing additional substituents or altering existing ones, chemists can tailor its properties to suit specific biological targets. For example, substituting the bromine atom with other halogens or electron-withdrawing groups could enhance its binding affinity to certain proteins.

In conclusion, 3-amino-2-(5-bromopyrimidin-2-yl)propan-1-ol is a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advances in synthesis and biological studies, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery and development.